Cas no 2243-43-8 (Butanenitrile,4-phenoxy-)

Butanenitrile,4-phenoxy- structure
Butanenitrile,4-phenoxy- structure
Product Name:Butanenitrile,4-phenoxy-
CAS No:2243-43-8
MF:C10H11NO
MW:161.200442552567
MDL:MFCD07352286
CID:280449
PubChem ID:75238
Update Time:2025-04-19

Butanenitrile,4-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile,4-phenoxy-
    • 4-phenoxybutanenitrile
    • 4-Phenoxy-buttersaeure-nitril
    • 4-Phenoxy-butyronitril
    • 4-phenoxy-butyronitrile
    • 4-Phenoxybutyronitrile
    • AC1L2OC9
    • AC1Q4S92
    • CTK4E9494
    • NSC1845
    • SureCN7501215
    • T5441910
    • UNII-F3XR56M5Y6
    • F3XR56M5Y6
    • Z54446528
    • MFCD07352286
    • CAA24343
    • Butanenitrile, 4-phenoxy-
    • NSC 1845
    • NSC-1845
    • CS-0360496
    • EINECS 218-812-0
    • SCHEMBL7501215
    • HMS1767G01
    • gamma-phenoxybutyronitrile
    • 2243-43-8
    • NS00027174
    • DTXSID80176954
    • AKOS000172825
    • MDL： MFCD07352286
    • Inchi： 1S/C10H11NO/c11-8-4-5-9-12-10-6-2-1-3-7-10/h1-3,6-7H,4-5,9H2
    • InChI Key： ZOLWCAUQCGRDGA-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)CCCC#N

Computed Properties

  • Exact Mass: 161.08413
  • Monoisotopic Mass: 161.084064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 33

Experimental Properties

  • Density: 1.0840 (rough estimate)
  • Melting Point: 45.5°C
  • Boiling Point: 287.51°C (rough estimate)
  • Flash Point: 121.5°C
  • Refractive Index: 1.5200 (estimate)
  • PSA: 33.02

Butanenitrile,4-phenoxy- Pricemore >>

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